![molecular formula C17H12FN5S B3000840 1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-(2-pyridinyl)-1H-pyrazol-5-amine CAS No. 956360-74-0](/img/structure/B3000840.png)
1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-(2-pyridinyl)-1H-pyrazol-5-amine
Overview
Description
The compound “1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-(2-pyridinyl)-1H-pyrazol-5-amine” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom . The thiazole ring is naturally found in Vitamin B1 (thiamine), which is a water-soluble vitamin that helps the body to release energy from carbohydrates during metabolism .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a thiazole ring attached to a fluorophenyl group and a pyrazol-5-amine group . The empirical formula is C15H11FN2S, and the molecular weight is 270.32 .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . Its SMILES string is Nc1ccc (cc1)-c2nc (cs2)-c3ccc (F)cc3 . Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the retrieved data.Scientific Research Applications
Anticancer Activity
The compound has shown promise as an anticancer agent. Its structural features contribute to its potential in inhibiting cancer cell growth. Researchers have investigated its effects on breast cancer cell lines, and it demonstrates binding affinity to the human estrogen alpha receptor (ERα) . Further studies could explore its efficacy against other cancer types.
Antimicrobial Properties
Pyrazoles and their derivatives are known for their antimicrobial activity. This compound may exhibit similar effects, making it relevant in the fight against bacterial and fungal infections .
Anti-Inflammatory Potential
Inflammation plays a crucial role in various diseases. Pyrazoles have been studied for their anti-inflammatory properties, and this compound could contribute to this field .
Antioxidant Function
The compound’s structure suggests potential antioxidant activity. Antioxidants help protect cells from oxidative stress and may have implications for health and disease prevention .
Analgesic Effects
Pyrazoles are also investigated for their analgesic properties. This compound might offer pain relief, although further research is needed .
Drug Development
Fluorinated compounds are popular in medicinal chemistry due to their stability and enhanced binding affinity. Researchers could explore modifications of this compound to develop novel drugs targeting specific receptors or pathways .
Safety and Hazards
The compound is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements include H301, and the precautionary statements include P301 + P310 . This indicates that the compound is toxic if swallowed, and in case of swallowing, one should immediately call a poison center or doctor.
Mechanism of Action
Target of Action
Similar compounds have been found to target enzymes likeGlucokinase and Mitogen-activated protein kinase . These enzymes play crucial roles in glucose metabolism and cell signaling respectively.
Biochemical Pathways
Given the potential targets, it’s plausible that the compound could influence pathways related toglucose metabolism and cell signaling .
Pharmacokinetics
Similar compounds have shown to be substrates for p-glycoprotein, which can affect their absorption and distribution
properties
IUPAC Name |
2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-pyridin-2-ylpyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12FN5S/c18-12-6-4-11(5-7-12)15-10-24-17(22-15)23-16(19)13(9-21-23)14-3-1-2-8-20-14/h1-10H,19H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVLQFTROVUUAOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=C(N(N=C2)C3=NC(=CS3)C4=CC=C(C=C4)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12FN5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001326928 |
Source
|
| Record name | 2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-pyridin-2-ylpyrazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001326928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
0.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24819106 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
956360-74-0 |
Source
|
| Record name | 2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-pyridin-2-ylpyrazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001326928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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